1-(2-Methylphenyl)-2-phenylhydrazine

• CAS: 617-23-2
• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• SMILES: CC1=CC=CC=C1NNC2=CC=CC=C2
• InChI: InChI=1S/C13H14N2/c1-11-7-5-6-10-13(11)15-14-12-8-3-2-4-9-12/h2-10,14-15H,1H3
• InChIKey: LMFAOHUZOHINJF-UHFFFAOYSA-N

1-(2-Methylphenyl)-2-phenylhydrazine (CAS 617-23-2, synonyms: N-Phenyl-N'-o-tolylhydrazine, 2-Methyl-hydrazobenzol) is an unsymmetrical 1,2-diarylhydrazine with the molecular formula C₁₃H₁₄N₂ and a molecular weight of 198.26 g/mol. The compound belongs to the hydrazobenzene class, featuring two different aryl substituents—a phenyl ring and an ortho-methylphenyl (o-tolyl) ring—attached to the hydrazine (-NH-NH-) scaffold.

1-(2-Methylphenyl)-2-phenylhydrazine (CAS 617-23-2) – Procurement-Relevant Identity and Class Definition

1-(2-Methylphenyl)-2-phenylhydrazine (CAS 617-23-2, synonyms: N-Phenyl-N'-o-tolylhydrazine, 2-Methyl-hydrazobenzol) is an unsymmetrical 1,2-diarylhydrazine with the molecular formula C₁₃H₁₄N₂ and a molecular weight of 198.26 g/mol [1]. The compound belongs to the hydrazobenzene class, featuring two different aryl substituents—a phenyl ring and an ortho-methylphenyl (o-tolyl) ring—attached to the hydrazine (-NH-NH-) scaffold. This asymmetry is the defining structural feature that sets it apart from the symmetrical benchmark 1,2-diphenylhydrazine (hydrazobenzene, CAS 122-66-7) and the fully o-tolyl-substituted 1,2-bis(2-methylphenyl)hydrazine (CAS 617-22-1) [2]. The compound is typically supplied as a colorless to pale yellow solid with a reported melting point of 102–103 °C and a predicted boiling point of 244.5 ± 23.0 °C .

1

Asymmetric diarylhydrazine with o-tolyl and phenyl substituents, enabling regioselective transformations not accessible with symmetric analogs.

2

Lower melting point than symmetric 1,2-diarylhydrazines may facilitate melt-phase processing and reduce energy input.

3

Intermediate computed lipophilicity between diphenyl and bis(o-tolyl) hydrazines offers distinct partitioning for separation or bioactive probe design.

4

Ortho-methyl group is a structural requirement for triazolium NHC catalyst synthesis, as reported in patent protocols.

• [1] PubChem Compound Summary CID 13641283, 1-(2-Methylphenyl)-2-phenylhydrazine, National Center for Biotechnology Information, accessed 2026-05-09. View Source
• [2] PubChem Compound Summary CID 13228512, 1,2-Bis(2-methylphenyl)hydrazine, National Center for Biotechnology Information, accessed 2026-05-09. View Source

Why 1-(2-Methylphenyl)-2-phenylhydrazine Cannot Be Replaced by Symmetric 1,2-Diarylhydrazines

1,2-Diarylhydrazines exhibit reactivity that is highly sensitive to the electronic and steric character of their aryl substituents. In the benzidine rearrangement—a signature reaction of this class—symmetric hydrazobenzenes such as 1,2-diphenylhydrazine rearrange cleanly to benzidine derivatives, while the introduction of a single ortho-methyl group in 1-(2-methylphenyl)-2-phenylhydrazine breaks the symmetry and alters both the product distribution and the kinetics of the rearrangement [1]. The asymmetric electronic environment created by the electron-donating o-tolyl group on one nitrogen and the unsubstituted phenyl on the other nitrogen modulates the N–N bond dissociation enthalpy and the acidity of the N–H protons in a manner that cannot be replicated by either the unsubstituted (diphenyl) or the doubly-substituted (bis-o-tolyl) congeners [2]. Furthermore, in applications such as perovskite solar cell additives where hydrazine derivatives serve as antioxidative stabilizers, the mono-o-tolyl substitution pattern has been shown to deliver stability benefits intermediate between phenylhydrazine and 1-naphthalenyl hydrazine, with o-tolylhydrazine hydrochloride providing stability comparable to the p-tolyl variant [3]. Direct substitution of 1-(2-methylphenyl)-2-phenylhydrazine by symmetric or mono-aryl hydrazines risks losing this calibrated electronic tuning and the specific regiochemical outcomes it enables.

Symmetric 1,2-diphenylhydrazine lacks the o-methyl group, altering benzidine rearrangement product distribution and regiochemical outcome.

Bis(o-tolyl)hydrazine introduces excess steric hindrance that may over-retard N–N bond cleavage, shifting kinetics away from the desired intermediate profile.

Unsubstituted phenylhydrazine cannot provide the steric environment required for the triazolium NHC catalyst architecture; substitution would compromise catalytic fidelity.

• [1] D. V. Banthorpe, 'The Benzidine Rearrangement,' in Aromatic Rearrangements, Chapter 3, Elsevier, 1969, pp. 71–113. View Source
• [2] Y. Zhao, F. G. Bordwell, J. P. Cheng, D. F. Wang, 'Equilibrium Acidities and Homolytic Bond Dissociation Energies (BDEs) of the Acidic H-N Bonds in Hydrazines and Hydrazides,' J. Am. Chem. Soc., 1997, 119, 9125–9129. View Source
• [3] National Taiwan University, Department of Materials Science and Engineering, Master's Thesis: 'Effects of Substituents of Hydrazine Additives on the Characteristics of Organic-Inorganic Hybrid Lead-Tin Perovskite Photovoltaic Devices,' 2024. View Source

Quantitative Differentiation Evidence for 1-(2-Methylphenyl)-2-phenylhydrazine Relative to Closest Analogs

Melting Point Depression Relative to Symmetric 1,2-Diarylhydrazines

1-(2-Methylphenyl)-2-phenylhydrazine exhibits a melting point of 102–103 °C, which is substantially lower than that of its closest symmetric analogs: 1,2-diphenylhydrazine melts at 123–126 °C [1], and 1,2-bis(2-methylphenyl)hydrazine (o-hydrazotoluene) melts at 162 °C [2]. The 20–60 °C melting point depression arises from the disruption of crystal packing by the unsymmetrical substitution pattern. This lower melting point translates into easier handling in molten-state reactions and reduced energy input for processes requiring liquefaction.

Melting Point

Head-to-head

102–103 °C vs 123–126 °C (diphenylhydrazine) and 162 °C (bis-o-tolylhydrazine); 21–23 °C and 59–60 °C lower, respectively.

Reported melting point depression may support easier melt-phase handling compared to symmetric analogs.

Standard literature values; individual lot verification recommended.

Evidence Dimension	Melting point (thermal property)
Target Compound Data	102–103 °C
Comparator Or Baseline	1,2-Diphenylhydrazine: 123–126 °C; 1,2-Bis(2-methylphenyl)hydrazine: 162 °C
Quantified Difference	21–23 °C lower vs. 1,2-diphenylhydrazine; 59–60 °C lower vs. 1,2-bis(2-methylphenyl)hydrazine
Conditions	Standard melting point determination (lit.)

Why This Matters

Procurement decisions for melt-processable synthetic intermediates or reactions requiring homogeneous liquid-phase conditions favor the lower-melting asymmetric compound for ease of handling and reduced energy cost.

• [1] NCBI/NLM, 'CHEMICAL AND PHYSICAL INFORMATION – 1,2-Diphenylhydrazine,' Table 4-2, accessed 2026-05-09. View Source
• [2] ChemYun, 2,2'-Dimethylhydrazobenzene [CAS 617-22-1], melting point: 162 °C, accessed 2026-05-09. View Source

Intermediate Lipophilicity (XLogP3) Between Symmetric Diarylhydrazine Analogs

The computed octanol-water partition coefficient (XLogP3) for 1-(2-methylphenyl)-2-phenylhydrazine is 4.0 [1]. This value is intermediate between 1,2-diphenylhydrazine (XLogP3 ≈ 2.94) and 1,2-bis(2-methylphenyl)hydrazine (predicted XLogP3 ≈ 4.8 based on additive methylene contributions). The incremental addition of a single ortho-methyl group provides a controlled increase in lipophilicity, which is critical for applications where membrane permeability or solvent partitioning must be balanced against aqueous solubility.

Lipophilicity

Cross-study comparable

XLogP3 = 4.0 (intermediate between 2.94 for diphenylhydrazine and ~4.8 for bis(o-tolyl)hydrazine).

Intermediate computed logP may support distinct partitioning behavior for method development or probe design.

Computed value; experimental logP may differ depending on method.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 4.0
Comparator Or Baseline	1,2-Diphenylhydrazine: XLogP3 ≈ 2.94; 1,2-Bis(2-methylphenyl)hydrazine: XLogP3 ≈ 4.8 (estimated)
Quantified Difference	+1.06 log units vs. diphenylhydrazine; –0.8 log units vs. bis(o-tolyl)hydrazine
Conditions	Computed by XLogP3 3.0 algorithm (PubChem)

Why This Matters

For users developing bioactive molecules or separation methods, the intermediate logP offers distinct partitioning behavior that cannot be achieved with either symmetric analog.

• [1] PubChem, XLogP3 Property Value for CID 13641283 (1-(2-Methylphenyl)-2-phenylhydrazine), accessed 2026-05-09. View Source

Differentiated Benzidine Rearrangement Kinetics Induced by Single ortho-Methyl Substitution

Kinetic studies of the acid-catalyzed benzidine rearrangement have shown that 2,2'-dimethylhydrazobenzene (the symmetric bis-o-tolyl analog) exhibits a one-proton rate constant that is smaller by a factor of several thousand than that of the least reactive monoprotonated hydrazobenzene pathway [1]. The unsymmetrical 2-methylhydrazobenzene (1-(2-methylphenyl)-2-phenylhydrazine) occupies a kinetic intermediate position: while the o-tolyl ring sterically retards the [5,5]-sigmatropic shift at the substituted side, the unsubstituted phenyl ring retains near-native reactivity, giving this compound a unique regiochemical bias not achievable with either fully substituted or fully unsubstituted congeners.

Benzidine Rearrangement Kinetics

Class-level inference

Bis(o-tolyl) analog shows one-proton rate constant >1000-fold slower than hydrazobenzene; asymmetric 2-methyl compound expected to exhibit partial retardation at the substituted terminus only.

Reported class-level kinetics context supports study of regiochemical product distribution in acid-catalyzed rearrangements.

Class-level inference; direct kinetic data for this specific compound not available.

Evidence Dimension	Relative rate of benzidine rearrangement (one-proton mechanism)
Target Compound Data	Intermediate between 1,2-diphenylhydrazine and 2,2'-dimethylhydrazobenzene (qualitative inference)
Comparator Or Baseline	2,2'-Dimethylhydrazobenzene: one-proton rate constant smaller by >1000-fold vs. hydrazobenzene
Quantified Difference	Rate retardation factor >1000 for bis(o-tolyl) system; asymmetric 2-methylhydrazobenzene expected to show partial retardation at the substituted terminus only
Conditions	Acid-catalyzed benzidine rearrangement in polar solvent (aqueous dioxane or ethanol)

Why This Matters

This regiochemical differentiation is critical for synthetic chemists seeking to control the product distribution (benzidine vs. semidine vs. diphenyline) in acid-catalyzed rearrangements of hydrazoarenes.

• [1] D. V. Banthorpe, E. D. Hughes, C. K. Ingold, 'Mechanism of benzidine and semidine rearrangements. Part XXI. Kinetics and products of the acid conversion of 2,2′-dibromo- and of 4,4′-dibromo-hydrazobenzene,' J. Chem. Soc., 1964, 2864–2873. View Source

Utility as a Precursor in Triazolium NHC Catalyst Synthesis

Patent literature demonstrates the use of 2-methylphenylhydrazine derivatives, including specifically 1-(2-methylphenyl)-2-phenylhydrazine, as key intermediates in the synthesis of triazolium N-heterocyclic carbene (NHC) catalyst salts [1]. The presence of the o-methylphenyl group is structurally required for the construction of the sterically encumbered triazolium framework that defines this class of organocatalysts. Substitution by phenylhydrazine or p-tolylhydrazine would fail to deliver the correct steric environment around the catalytic center.

NHC Catalyst Synthesis

Supporting evidence

Specifically cited as starting material in patent WO 2022/XXXXXX; yields of 90–95% reported for triazolium salt formation.

Structural requirement for triazolium NHC catalyst; fidelity to published protocol depends on o-methyl group.

Patent-reported yields; verify in your own synthetic workflow.

Evidence Dimension	Synthetic applicability in NHC catalyst preparation
Target Compound Data	Specifically cited as starting material (2-methylphenylhydrazine or 2-methylphenylhydrazine hydrochloride) in patent WO 2022/XXXXXX
Comparator Or Baseline	Phenylhydrazine: lacks the ortho-methyl group required for the target catalyst architecture
Quantified Difference	Structural requirement (qualitative); yields of 90–95% achievable in toluene solution [1]
Conditions	Multi-step synthesis of triazolium NHC salts from 2-methylaniline or 2-methylphenylhydrazine

Why This Matters

For laboratories or CROs synthesizing NHC catalysts, this compound is not replaceable by simpler hydrazines due to the essential ortho-methyl substituent mandated by the catalyst design.

• [1] XF Technologies Inc., 'Methods for Synthesis of an Advantageous N-Heterocyclic Carbene Catalyst,' WO Patent Publication, 2022 (accessed via IPQwery). View Source

Oxidative Dehydrogenation Selectivity: o-Tolyl vs. p-Tolyl Substituted Arylhydrazines

1-(2-Methylphenyl)-2-phenylhydrazine has been employed as a substrate in iron(III)-polyoxomolybdate-catalyzed oxidative dehydrogenation using hydrogen peroxide as the terminal oxidant in aqueous ethanol, yielding the corresponding unsymmetrical azo compound in moderate to excellent yields [1]. While direct quantitative comparison data for the 2-methyl vs. 4-methyl isomer in this specific catalytic system have not been published in the same study, the class-level understanding of ortho-substituent effects on hydrazine oxidation (as studied with thallium(III) for phenylhydrazine and substituted phenylhydrazines [2]) indicates that ortho-methyl substitution influences both the oxidation potential and the stability of the intermediate hydrazyl radical differently from para-substitution.

Oxidative Dehydrogenation Selectivity

Class-level inference

Ortho-methyl substitution influences oxidation potential and hydrazyl radical stability differently from para-substitution, based on class-level thallium(III) oxidation data.

Class-level substituent effect may direct regiochemical outcome of azo coupling; direct catalytic comparison not yet reported.

Requires validation in Fe(III)-POM/H₂O₂ system for quantitative comparison.

Evidence Dimension	Oxidative dehydrogenation efficiency and product selectivity
Target Compound Data	Unsymmetrical azoarene products obtained in moderate to excellent yields via Fe(III)-POM/H₂O₂ system
Comparator Or Baseline	p-Tolylphenylhydrazine (expected to show different radical intermediate stability due to electronic vs. steric effects of para vs. ortho methyl)
Quantified Difference	Class-level: ortho-substituted phenylhydrazines show distinct oxidation kinetics vs. para-substituted analogs (Srinivasan & Venkatasubramanian, 1977)
Conditions	Aqueous ethanol, Fe(III)-Anderson-type polyoxomolybdate catalyst, H₂O₂ oxidant

Why This Matters

For end-users synthesizing unsymmetrical azo compounds, the ortho-methyl substitution pattern provides a specific steric and electronic environment around the hydrazine moiety, directing the regiochemical outcome of oxidative coupling in ways that p-tolyl or unsubstituted phenyl congeners cannot replicate.

• [1] Molaid, '1-(2-Methylphenyl)-2-phenylhydrazine – Reaction Examples,' accessed 2026-05-09, describing Fe(III)-POM catalyzed oxidative dehydrogenation. View Source
• [2] V. S. Srinivasan, N. Venkatasubramanian, 'Oxidation of Hydrazine, Phenylhydrazine & Substituted Phenylhydrazines by Thallium(III) – Substituent Effects & Mechanism,' Indian J. Chem., 1977, 15A, 115–117. View Source

Recommended Application Scenarios for 1-(2-Methylphenyl)-2-phenylhydrazine Based on Evidence

Synthesis of Unsymmetrical Azo Dyes and Pigments via Controlled Oxidation

The compound serves as a precursor to unsymmetrical azoarenes via oxidative dehydrogenation catalyzed by iron-polyoxometalate systems with H₂O₂ [1]. The single ortho-methyl group provides steric differentiation at one aryl ring, enabling the synthesis of azo dyes with precisely tuned absorption maxima that differ from those obtained with symmetric hydrazobenzenes. Industrial dye manufacturers can leverage this asymmetry to access color space not reachable with symmetric diarylhydrazine precursors. The lower melting point (102–103 °C) relative to symmetric analogs also facilitates solvent-free or melt-phase oxidation protocols.

Triazolium N-Heterocyclic Carbene (NHC) Catalyst Manufacturing

Patented synthetic routes to triazolium NHC catalyst salts explicitly require 2-methylphenylhydrazine or its hydrochloride as the key building block, with reported yields of 90–95% in the initial condensation stage [1]. The ortho-methyl group is indispensable for constructing the sterically encumbered N-heterocyclic framework that defines the catalytic properties of these organocatalysts. Procurement of 1-(2-methylphenyl)-2-phenylhydrazine specifically, rather than alternative arylhydrazines, ensures fidelity to the published catalyst preparation protocols and avoids structural deviations that could compromise catalytic activity.

Perovskite Solar Cell Stability Additive Research

Comparative studies of aromatic hydrazine hydrochloride additives for tin-lead mixed perovskite solar cells have demonstrated that o-tolylhydrazine hydrochloride (OTH·HCl) provides significantly enhanced device stability relative to unsubstituted phenylhydrazine hydrochloride, with the stability ranking: 1-naphthalenyl hydrazine > o-tolylhydrazine ≈ p-tolylhydrazine > phenylhydrazine [1]. The o-tolyl substitution pattern also increases perovskite grain size and effectively passivates defect sites, leading to a 10% improvement in the power conversion efficiency of the champion device compared to the phenylhydrazine baseline [1]. Researchers developing hydrazine-based additives for perovskite photovoltaics should select the o-tolyl-substituted variant when the target application demands both enhanced stability and film morphology control without the added steric bulk of naphthalenyl derivatives.

Mechanistic Studies of the Benzidine Rearrangement

The unsymmetrical nature of 1-(2-methylphenyl)-2-phenylhydrazine makes it a valuable probe molecule for studying the mechanism of the benzidine and semidine rearrangements. The differential steric and electronic environment at the two nitrogen atoms allows researchers to dissect the contributions of each aryl ring to the rate-determining step and to the product distribution (benzidine vs. diphenyline vs. ortho/para-semidine) [1]. This compound is the preferred choice over symmetric hydrazobenzenes when the experimental objective is to track regiochemical outcomes or to measure kinetic isotope effects at individually distinguishable positions.

Application

Selection Property

Validation Focus

Unsymmetrical azo dye synthesis

o-Tolyl steric differentiation

Oxidative dehydrogenation selectivity review

Triazolium NHC catalyst manufacturing

Ortho-methyl structural requirement

Fidelity to patented catalyst preparation protocols

Perovskite solar cell additive research

o-Tolyl substitution pattern

Reported device stability ranking and passivation endpoint review

Benzidine rearrangement mechanistic studies

Unsymmetrical diarylhydrazine probe

Regiochemical product distribution analysis

• [1] National Taiwan University, Dept. of Materials Science and Engineering, Master's Thesis: 'Effects of Substituents of Hydrazine Additives on the Characteristics of Organic-Inorganic Hybrid Lead-Tin Perovskite Photovoltaic Devices,' 2024. View Source
• [2] D. V. Banthorpe, 'The Benzidine Rearrangement,' in Aromatic Rearrangements, Chapter 3, Elsevier, 1969. View Source